Cas no 89607-40-9 (6-Amino-4-(4-bromophenyl)-3-methyl-1,4-dihydropyrano2,3-cpyrazole-5-carbonitrile)

• Product Name: 6-Amino-4-(4-bromophenyl)-3-methyl-1,4-dihydropyrano2,3-cpyrazole-5-carbonitrile
• CAS No: 89607-40-9
• MF: C₁₄H₁₁BrN₄O
• MW: 331.167341470718
• MDL: MFCD00245327
• CID: 595090
• Update Time: 2023-11-22

6-Amino-4-(4-bromophenyl)-3-methyl-1,4-dihydropyrano2,3-cpyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrano[2,3-c]pyrazole-5-carbonitrile,6-amino-4-(4-bromophenyl)-1,4-dihydro-3-methyl-
• 6-amino-4-(4-bromophenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• 6-amino-4-(4-bromophenyl)-3-methyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile
• 6-amino-4-(4-bromophenyl)-3-methyl-4H-pyrano[3,2-d]pyrazole-5-carbonitrile
• VPLUTCSIJJHFIH-UHFFFAOYSA-N
• ARONIS010077
• SBB062450
• STK094093
• RSC000079
• 6-Amino-4-(4-bromophenyl)-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitr
• 6-Amino-4-(4-bromophenyl)-3-methyl-1,4-dihydropyrano2,3-cpyrazole-5-carbonitrile

• MDL： MFCD00245327
• Inchi： 1S/C14H11BrN4O/c1-7-11-12(8-2-4-9(15)5-3-8)10(6-16)13(17)20-14(11)19-18-7/h2-5,12H,17H2,1H3,(H,18,19)
• InChI Key： VPLUTCSIJJHFIH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(C#N)=C(N)OC2C1=C(C)NN=2

Computed Properties

• Exact Mass: 330.012
• Monoisotopic Mass: 330.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7